molecular formula C11H14O3 B14832520 3-(Cyclopropylmethoxy)-4-methoxyphenol

3-(Cyclopropylmethoxy)-4-methoxyphenol

Cat. No.: B14832520
M. Wt: 194.23 g/mol
InChI Key: GXFZNVLCYSFAPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Cyclopropylmethoxy)-4-methoxyphenol is a phenolic compound featuring a cyclopropylmethyl ether substituent at the 3-position and a methoxy group at the 4-position of the benzene ring. This structure is notable in medicinal chemistry, particularly as an intermediate in synthesizing phosphodiesterase-4 (PDE4) inhibitors such as Roflumilast . Its cyclopropylmethoxy group contributes to lipophilicity and metabolic stability, while the phenolic hydroxyl group enables hydrogen bonding interactions critical for biological activity .

Properties

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

3-(cyclopropylmethoxy)-4-methoxyphenol

InChI

InChI=1S/C11H14O3/c1-13-10-5-4-9(12)6-11(10)14-7-8-2-3-8/h4-6,8,12H,2-3,7H2,1H3

InChI Key

GXFZNVLCYSFAPE-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)O)OCC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopropylmethoxy)-4-methoxyphenol typically involves multiple steps. One common method starts with the alkylation of 3-hydroxy-4-halogenated benzaldehyde to obtain an intermediate compound. This intermediate is then subjected to hydroxylation, followed by another alkylation step to introduce the cyclopropylmethoxy group. Finally, the compound undergoes oxidation to yield 3-(Cyclopropylmethoxy)-4-methoxyphenol .

Industrial Production Methods

For industrial production, the synthesis process is optimized to ensure high yield and purity. The reaction conditions are carefully controlled, and the intermediates are purified at each step to minimize byproducts. The use of inert solvents and neutralized alkaline conditions helps in achieving a high-purity final product .

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopropylmethoxy)-4-methoxyphenol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the phenol group typically yields quinones, while reduction results in alcohols .

Scientific Research Applications

3-(Cyclopropylmethoxy)-4-methoxyphenol has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-(Cyclopropylmethoxy)-4-methoxyphenol involves its interaction with specific molecular targets. For instance, in the context of pulmonary fibrosis, the compound inhibits the epithelial-mesenchymal transition (EMT) process by reducing the phosphorylation of Smad2/3 proteins. This inhibition prevents the formation of the Smad2/3-Smad4 complex, which is essential for the EMT process .

Comparison with Similar Compounds

Methyl 3-(Cyclopropylmethoxy)-4-hydroxybenzoate

  • Structure : The ester derivative of 3-(cyclopropylmethoxy)-4-hydroxybenzoic acid.
  • Key Differences: Replaces the phenolic hydroxyl group with a methyl ester, enhancing stability but requiring hydrolysis for bioactivation.
  • Synthesis : Prepared via nucleophilic substitution of 3,4-dihydroxymethyl benzoate with cyclopropylmethyl bromide (18% yield) .
  • Structural Insights : Crystal structure analysis reveals a dihedral angle of 60.3° between the benzene and cyclopropane rings, influencing molecular conformation. Intermolecular O–H⋯O hydrogen bonding stabilizes the crystal lattice .
  • Relevance : Serves as a synthetic intermediate for PDE4 inhibitors, highlighting the importance of cyclopropylmethoxy groups in drug design.

Roflumilast (3-Cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide)

  • Structure : Features a difluoromethoxy group at the 4-position and a benzamide-linked pyridine moiety.
  • Biological Activity : Potent PDE4 inhibitor (IC50 = 0.8 nM in human neutrophils) with broad anti-inflammatory effects .
  • Comparison :
    • The difluoromethoxy group enhances electron-withdrawing effects compared to methoxy, improving target binding.
    • Roflumilast N-oxide (metabolite) retains potency (IC50 = 3–40 nM), demonstrating metabolic stability of the cyclopropylmethoxy group .
    • Superior to cilomilast (40–3000 nM IC50) and rolipram (10–600 nM IC50), emphasizing the role of substituents in potency .

4-(Benzyloxy)-3-phenethoxyphenol (C3)

  • Structure : Benzyl and phenethoxy substituents at the 4- and 3-positions, respectively.
  • Synthesis : Achieved via oxidation of 4-(benzyloxy)-3-phenethoxybenzaldehyde (96% yield), showcasing higher efficiency than cyclopropylmethoxy-containing analogs .
  • Comparison :
    • Bulkier substituents (benzyl/phenethoxy) may reduce metabolic stability due to oxidative cleavage.
    • Higher synthetic yield suggests easier introduction of benzyl vs. cyclopropylmethoxy groups under mild conditions .

3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde

  • Structure : Difluoromethoxy at 4-position and cyclopropylmethoxy at 3-position.
  • Relevance : Intermediate in PDE4 inhibitor synthesis.
  • Safety data (GHS) highlight handling precautions for aldehydes, such as irritation risks .

(1S)-Cyclopropyl(3-fluoro-4-methoxyphenyl)methylamine

  • Structure : Fluorine at the 3-position and methoxy at the 4-position on a benzylamine scaffold.
  • Comparison: Fluorine substitution enhances binding affinity in biological systems through electronegativity and van der Waals interactions . Molecular weight (195.23 g/mol) is lower than 3-(cyclopropylmethoxy)-4-methoxyphenol derivatives, affecting pharmacokinetics .

Structural and Functional Analysis

Substituent Effects

  • Cyclopropylmethoxy : Enhances lipophilicity (logP) and metabolic stability due to the cyclopropane ring’s rigidity.
  • Methoxy vs. Difluoromethoxy : Methoxy is electron-donating, while difluoromethoxy is electron-withdrawing, influencing electronic distribution and target binding .

Data Table: Comparative Overview

Compound Molecular Formula Molecular Weight (g/mol) Key Substituents Synthesis Yield Biological Activity (IC50)
3-(Cyclopropylmethoxy)-4-methoxyphenol C11H14O3 194.23 3-Cyclopropylmethoxy, 4-methoxy N/A Intermediate for PDE4 inhibitors
Methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate C12H14O4 222.24 3-Cyclopropylmethoxy, 4-ester 18% Intermediate
Roflumilast C17H14Cl2F2NO3 403.21 3-Cyclopropylmethoxy, 4-difluoromethoxy N/A 0.8 nM (PDE4)
4-(Benzyloxy)-3-phenethoxyphenol (C3) C20H20O3 308.37 4-Benzyloxy, 3-phenethoxy 96% Not reported

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.